Cas no 1394820-97-3 (7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline)

• Product Name: 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline
• CAS No: 1394820-97-3
• MF: C₂₂H₁₅FN₂O₄
• MW: 390.363909006119
• CID: 4698422
• Update Time: 2025-10-18

7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline
• HRGDNTOCJTWYES-UHFFFAOYSA-N
• 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline

• Inchi： 1S/C22H15FN2O4/c23-19-12-16(25(26)27)6-9-22(19)29-21-10-11-24-20-13-17(7-8-18(20)21)28-14-15-4-2-1-3-5-15/h1-13H,14H2
• InChI Key： HRGDNTOCJTWYES-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C=CC2=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 539
• Topological Polar Surface Area: 77.2

Additional information on 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline

7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline (CAS No. 1394820-97-3): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline (CAS No. 1394820-97-3) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique molecular structure, which combines a benzyloxy group with a 2-fluoro-4-nitrophenoxy moiety. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's CAS No. 1394820-97-3 is often searched by researchers and chemists seeking detailed information about its properties, synthesis methods, and potential applications. Its quinoline core is a well-known scaffold in medicinal chemistry, frequently associated with bioactive molecules targeting various diseases. The addition of the fluoro and nitro groups further enhances its reactivity, making it a versatile building block in organic synthesis.

Recent trends in scientific literature highlight the growing interest in 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline as a potential candidate for drug discovery. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes or receptors, due to its electron-withdrawing and electron-donating substituents. This dual functionality is a hot topic in the field of structure-activity relationship (SAR) studies, where small structural modifications can lead to significant changes in biological activity.

From a synthetic perspective, the compound's benzyloxy group offers protective advantages during multi-step reactions, while the 2-fluoro-4-nitrophenoxy moiety provides a handle for further functionalization. This makes it a popular choice for chemists working on high-throughput screening or combinatorial chemistry, where rapid diversification of molecular libraries is essential.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for CAS No. 1394820-97-3. The demand for sustainable and scalable methods aligns with global efforts to reduce the environmental impact of chemical manufacturing. This has led to increased searches for microwave-assisted synthesis or catalytic protocols involving this compound.

Another area of interest is the compound's potential role in fluorescence-based applications. The quinoline core is known for its luminescent properties, and the introduction of fluoro and nitro groups could further tune its optical characteristics. This has sparked discussions in forums and research papers about its use in bioimaging or sensor development.

For those seeking purity and analytical data for 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline, advanced techniques such as HPLC, NMR, and mass spectrometry are commonly employed. These methods ensure the compound meets the stringent requirements of pharmaceutical and material science applications.

In summary, 7-(Benzyloxy)-4-(2-fluoro-4-nitrophenoxy)quinoline (CAS No. 1394820-97-3) represents a multifaceted compound with broad utility in research and industry. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in areas like drug design, material science, and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a key player in the development of innovative solutions across multiple disciplines.